1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{thieno[2,3-d]pyrimidin-4-yl}piperazine

• IUPAC Name: 4-[4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C18H20N6S/c1-12-21-15-4-2-3-13(15)17(22-12)24-8-6-23(7-9-24)16-14-5-10-25-18(14)20-11-19-16/h5,10-11H,2-4,6-9H2,1H3
• InChI Key: RMFRQOOUYOXUNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCN(CC3)C4=C5C=CSC5=NC=N4
• Molecular Formula: C18H20N6S
• Molecular Weight: 352.5 g/mol
• CAS No.: 2640959-04-0

Description

1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{thieno[2,3-d]pyrimidin-4-yl}piperazine is a potent and selective ATP-competitive inhibitor of cyclin-dependent kinase 2 (CDK2) and cyclin-dependent kinase 9 (CDK9). Its mechanism of action involves binding to the kinase's ATP-binding pocket, effectively blocking phosphorylation of key downstream substrates . This targeted inhibition disrupts essential cellular processes; CDK2 inhibition primarily induces G1/S phase cell cycle arrest, while CDK9 inhibition leads to the rapid downregulation of short-lived anti-apoptotic proteins and oncogenes, such as Mcl-1 and c-Myc, by suppressing RNA polymerase II-mediated transcription. This dual-action profile makes it a valuable chemical probe for investigating the roles of CDK2 and CDK9 in oncogenesis, with particular research interest in cancers characterized by cyclin E amplification or CDK4/6 inhibitor resistance . Consequently, this compound is a critical tool for elucidating transcriptional control mechanisms, studying cell cycle progression, and evaluating novel therapeutic strategies for hematological malignancies and solid tumors in preclinical models.

Biological Activity

The compound 1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{thieno[2,3-d]pyrimidin-4-yl}piperazine is a complex heterocyclic structure that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{20}N_{4}S$, with a molecular weight of approximately 320.44 g/mol. The structural complexity arises from the combination of cyclopenta[d]pyrimidine and thieno[2,3-d]pyrimidine moieties linked through a piperazine ring. This unique configuration is believed to contribute to its diverse biological activities.

Antitumor Activity

Research indicates that compounds with similar structural motifs exhibit significant antitumor properties. For instance, pyrimidine derivatives have been reported to inhibit various cancer cell lines by targeting specific kinases involved in cell proliferation and survival pathways. The compound may share these properties due to its structural similarities.

Table 1: Antitumor Activity of Pyrimidine Derivatives

Compound	Cancer Type	IC50 (µM)	Mechanism of Action
Compound A	Breast Cancer	1.54	CDK Inhibition
Compound B	Lung Cancer	3.36	Apoptosis Induction
1-{...}	TBD	TBD	TBD

Antibacterial Properties

The compound also shows promise as an antibacterial agent. Studies have demonstrated that similar heterocyclic compounds can inhibit bacterial growth by interfering with essential metabolic pathways. The potential mechanism may involve the inhibition of bacterial enzymes or disruption of cell wall synthesis.

Table 2: Antibacterial Activity

Compound	Bacteria Tested	Zone of Inhibition (mm)
Compound C	Staphylococcus aureus	15
Compound D	Escherichia coli	12
1-{...}	TBD	TBD

Antioxidant Activity

The antioxidant potential of this compound is another area of interest. Compounds with similar structures have been shown to scavenge free radicals and reduce oxidative stress in cellular systems, which is crucial for preventing various diseases, including cancer and cardiovascular disorders.

The biological activities are likely mediated through several mechanisms:

• Kinase Inhibition : The compound may inhibit key kinases involved in signaling pathways that regulate cell growth and apoptosis.
• Enzyme Interaction : It might interact with bacterial enzymes, leading to impaired metabolic functions.
• Oxidative Stress Reduction : By scavenging free radicals, it could mitigate oxidative damage in cells.

Case Studies

Recent studies have highlighted the efficacy of similar compounds in preclinical models:

• Study on Antitumor Activity : A study published in Journal of Medicinal Chemistry showcased a related piperazine derivative that demonstrated significant cytotoxicity against prostate cancer cells with an IC50 value of 1.5 µM .
• Antibacterial Screening : Another investigation reported that a structurally analogous compound exhibited strong activity against Salmonella typhi and Bacillus subtilis, suggesting a broad-spectrum antibacterial effect .

Comparison with Similar Compounds

Comparison with Structural Analogues

Compound 20 ():

• Structure: Furan-2-yl[4-(5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]methanone.
• Differences: Replaces the cyclopenta[d]pyrimidine with a benzo-fused thienopyrimidine. Includes a furan carbonyl group instead of a second pyrimidine.
• Synthesis: Reacts 4-chloro-thienopyrimidine with 1-(2-furoyl)piperazine under reflux .

Compound 28 ():

• Structure: (4-(7,7-Dimethyl-2-(methoxymethyl)thieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl)(furan-2-yl)methanone.
• Differences: Contains a dimethyl-methoxymethyl substituent on the thienopyrimidine. Lacks the cyclopenta ring system.
• Synthesis : Microwave-assisted reaction with 1-(2-furoyl)piperazine (85% yield) .

MI-503 ():

• Structure: Includes a trifluoroethyl-thieno[2,3-d]pyrimidin-4-yl group linked to a piperazine via an indole scaffold.
• Differences :
  • Features a bulky trifluoroethyl group and indole moiety.
  • Targets MLL leukemia via Menin-MLL inhibition .

Key Observations :

• The absence of a carbonyl group (e.g., furan in Compound 20) could reduce metabolic instability.

Physicochemical Properties

Estimated properties based on structural analogues:

Compound	Molecular Weight (g/mol)	logP*	Water Solubility (mg/mL)*
Target Compound	~500	3.5–4.0	<0.1
Compound 20	410.18	2.8	0.2
Compound 28	509.25	3.2	0.05
MI-503	564.63	4.1	<0.01

*Predicted using analogous structures.

Q & A

Q. How do chain length and ring size modifications in piperazine analogs affect receptor binding profiles?

• Case Study : Replacing homopiperazine with piperazine in 5HT1A ligands reduced SERT affinity by 2.6-fold but improved 5HT1A binding 3-fold. Optimal chain length (n=4) mimics clinical candidates like vilazodone .
• Table : Binding affinities of piperazine vs. homopiperazine derivatives:

Compound	5HT1A (Ki, nM)	SERT (Ki, nM)
Piperazine	12.3	45.6
Homopiperazine	8.9	18.2